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Compound of Interest

Compound Name: Dichlorophen

CAS No.: 97-23-4

Cat. No.: B1670467

Get Quote

Introduction & Chemical Profile[1][2][3][4][5]
Dichlorophen (2,2'-Methylenebis(4-chlorophenol); CAS No. 97-23-4) is a halogenated bis-

phenol antimicrobial agent with a long history of application as a fungicide, bactericide, and

algicide. While often confused in nomenclature with the herbicide 2,4-D or the metabolite 2,4-

Dichlorophenol (2,4-DCP), Dichlorophen is chemically distinct and possesses a unique mode

of action.

Historically employed in crop protection for diseases such as Microdochium nivale (Fusarium

patch) and Red thread in turfgrass, as well as for moss control on hard surfaces, its agricultural

utility is currently framed by strict regulatory oversight. In modern research, it serves as a

reference compound for evaluating uncoupling activity and as a model for studying the

environmental fate of chlorinated phenols.
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Property Specification

IUPAC Name 2,2'-Methylenebis(4-chlorophenol)

Molecular Formula C₁₃H₁₀Cl₂O₂

Molecular Weight 269.12 g/mol

Solubility
Low in water (30 mg/L); Soluble in alcohols,

acetone, alkali solutions

pKa ~7.6 (First phenolic hydroxyl)

Primary Use
Algicide, Fungicide, Bactericide (Turf &

Ornamental)

Mechanism of Action: Uncoupling Oxidative
Phosphorylation
Dichlorophen functions primarily as an uncoupler of oxidative phosphorylation. Unlike

fungicides that inhibit specific enzymatic biosynthetic pathways (e.g., sterol synthesis

inhibitors), Dichlorophen disrupts the electrochemical proton gradient across the inner

mitochondrial membrane.

Mechanistic Pathway
The compound acts as a protonophore. It shuttles protons (

) from the intermembrane space back into the mitochondrial matrix, bypassing ATP synthase.
This dissipates the proton motive force (

), leading to:

Uncontrolled Respiration: Oxygen consumption continues or increases.

ATP Depletion: Phosphorylation of ADP to ATP ceases.

Cellular Death: Energy starvation leads to metabolic collapse in the target pathogen

(fungi/moss).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#technical-dossier-dichlorophen-application-in-agricultural-research
https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#technical-dossier-dichlorophen-application-in-agricultural-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inner Mitochondrial Membrane

Metabolic Collapse
(Cell Death)

Dissipates Gradient

Electron Transport Chain
(Pumps H+)

High H+ Concentration
(Intermembrane Space)

Generates

ATP Synthase
(Normal H+ Return)

Normal Pathway

Dichlorophen
(Protonophore)

H+ Binding

ATP Synthesis

Coupled Translocates H+
across membrane

Inhibition

Click to download full resolution via product page

Figure 1: Mechanism of Action. Dichlorophen acts as a protonophore, short-circuiting the

proton gradient required for ATP synthesis, leading to pathogen death.

Application Protocol: Efficacy Testing on Turfgrass
Objective: To evaluate the efficacy of Dichlorophen against Microdochium nivale (Fusarium

Patch) or Bryophytes (Moss) in amenity turfgrass.

Experimental Design
Design: Randomized Complete Block Design (RCBD) with 4 replications.
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Plot Size: 2 m x 2 m (

).

Substrate: Established Agrostis stolonifera (Creeping Bentgrass) or Poa annua putting

green.

Reagents & Equipment[6][7]
Dichlorophen Standard (98% purity) or Commercial Formulation (if available/permitted).

Positive Control: Carfentrazone-ethyl (for moss) or Azoxystrobin (for fungi).

Negative Control: Distilled water + Surfactant.

pressurized backpack sprayer calibrated to 400 L/ha water volume.

Step-by-Step Procedure
Baseline Assessment:

Visually estimate % disease/moss cover using a grid quadrat (0.5 m x 0.5 m with 25 sub-

grids).

Photograph all plots under consistent lighting.

Treatment Preparation:

T1 (Control): Water only.

T2 (Low Dose): 1.5 kg a.i./ha.

T3 (High Dose): 3.0 kg a.i./ha.

T4 (Standard): Label rate of positive control.

Note: Ensure Dichlorophen is pre-dissolved in a small volume of ethanol or alkali before

adding to the water tank due to low aqueous solubility.
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Application:

Apply treatments in the morning when wind speed is <5 km/h.

Do not irrigate for 24 hours post-application to ensure foliar uptake/contact action.

Data Collection:

Assess at 3, 7, 14, and 21 days after treatment (DAT).

Phytotoxicity Rating: Scale 0-10 (0 = no injury, 10 = complete necrosis) on the turfgrass.

Efficacy Calculation: Use Abbott’s Formula:

Where

= % cover in Control,

= % cover in Treatment.

Analytical Protocol: Determination in Soil & Water
Objective: Quantify Dichlorophen residues in soil and runoff water using HPLC-UV. This

protocol distinguishes Dichlorophen from 2,4-D and other chlorophenols.

Method Validation Parameters
LOD: ~0.05 mg/kg (Soil), ~0.01 mg/L (Water).

Recovery: 85-110%.

Linearity:

(Range 0.1 - 50 mg/L).

Workflow Diagram
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Figure 2: Analytical Workflow.[1][2] Acidified solvent extraction followed by Reverse-Phase

HPLC.

Detailed Procedure
Sample Preparation (Soil):

Weigh 10 g of homogenized soil into a centrifuge tube.

Add 10 mL of 1M HCl to adjust pH < 2 (ensures phenol is in non-ionized form for

extraction).

Add 20 mL Dichloromethane (DCM). Shake vigorously for 30 mins.

Centrifuge at 3000 rpm for 10 mins. Collect the organic (lower) layer.

Repeat extraction with fresh DCM. Combine extracts.

Pass through anhydrous

to remove moisture.

Evaporate to dryness under nitrogen stream at 40°C.

Reconstitute in 2 mL Methanol (HPLC grade). Filter through 0.45 µm PTFE filter.

HPLC Conditions:

Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).
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Mobile Phase: Methanol : Water (75 : 25 v/v) with 0.1% Phosphoric Acid.

Flow Rate: 1.0 mL/min.

Wavelength: 290 nm (Specific max absorption for Dichlorophen).

Retention Time: Expect peak at ~6.5 - 7.0 mins (distinct from trimer impurities).[3]

Safety & Phytotoxicity Screening
Rationale: As a broad-spectrum biocide, Dichlorophen carries a risk of phytotoxicity to non-

target crops. Screening is mandatory before field trials.

Protocol: Seed Germination Bioassay
Test Species:Zea mays (Maize - Monocot) and Phaseolus vulgaris (Bean - Dicot).

Concentrations: 0 (Control), 10, 50, 100, 500 mg/L.

Method:

Place 10 seeds on filter paper in 90 mm Petri dishes.

Add 5 mL of test solution.

Incubate at 25°C in dark for 72 hours.

Measurement:

Measure Radicle Length and Plumule Length.

Calculate Germination Index (GI):

Stop Criteria: If GI in treated group is <80% of Control, the concentration is deemed

phytotoxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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